Cas no 102539-53-7 (4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 102539-53-7
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 1094373
• PubChem ID: 21217395
• Update Time: 2025-06-13

4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one
• 4-bromo-3-methyl-2,3-dihydroinden-1-one
• CEA53953
• 1H-Inden-1-one, 4-bromo-2,3-dihydro-3-methyl-
• EN300-54974
• 4-bromo-3-methyl-1-indanone
• Z335243966
• 4-Bromo-3-methylindan-1-one
• AKOS016904215
• AKOS000249619
• SCHEMBL2480306
• 102539-53-7
• AT31907
• KRXGZWSZRJEHMX-UHFFFAOYSA-N
• CS-0216699

• Inchi： 1S/C10H9BrO/c1-6-5-9(12)7-3-2-4-8(11)10(6)7/h2-4,6H,5H2,1H3
• InChI Key： KRXGZWSZRJEHMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(CC(C)C=21)=O

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 102539-53-7)

4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 102539-53-7) is a brominated indanone derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique bromo and methyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, featuring a fused bicyclic framework, makes it a valuable scaffold for designing compounds with potential applications in medicinal chemistry and material science.

The growing interest in 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one is driven by its role in synthesizing heterocyclic compounds, which are pivotal in drug discovery. Researchers frequently explore its reactivity in cross-coupling reactions and catalytic transformations, aligning with the broader trend of sustainable chemistry. Keywords such as "indanone derivatives synthesis" and "brominated intermediates in drug development" reflect common queries in academic and industrial searches, highlighting its relevance.

In recent years, the demand for high-purity intermediates like 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one has surged due to advancements in high-throughput screening and fragment-based drug design. Its compatibility with modern techniques such as flow chemistry and microwave-assisted synthesis further enhances its utility. Discussions around "green chemistry alternatives for brominated compounds" and "scalable synthesis of indanones" dominate forums, emphasizing eco-friendly production methods.

Analytical studies of CAS No. 102539-53-7 often focus on its spectroscopic properties, including NMR and mass spectrometry data, which are critical for quality control. The compound’s stability under various conditions is another area of investigation, particularly for storage and transportation protocols. Searches related to "spectral characterization of bromo-indanones" and "thermal stability of dihydroindenones" underscore these technical interests.

Beyond pharmaceuticals, 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one finds niche applications in material science, particularly in the synthesis of organic semiconductors and photoactive materials. Its electron-withdrawing bromo group contributes to tuning electronic properties, a hot topic in optoelectronics research. Queries like "indanone-based materials for OLEDs" and "brominated building blocks for polymers" align with these emerging applications.

Regulatory and safety profiles of CAS No. 102539-53-7 are frequently updated to comply with global standards, ensuring its safe handling in laboratories. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) and ventilation are recommended during use. This aligns with broader industry searches for "safe handling of brominated aromatics" and "lab safety protocols for ketone derivatives."

In summary, 4-Bromo-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 102539-53-7) is a multifaceted compound bridging gaps between academia and industry. Its synthesis, applications, and safety continue to evolve, driven by innovations in organic chemistry and materials engineering. As research progresses, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and functional materials.